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Compound of Interest

Compound Name: Dicyclohexylamine

Cat. No.: B1670486

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of
dicyclohexylamine (DCHA) as a chemical solvent for absorbing acid gases, such as carbon
dioxide (CO2) and hydrogen sulfide (H2S), in industrial processes. Due to limited publicly
available data on dicyclohexylamine for this specific application, performance data for the
structurally similar and well-studied tertiary amine, N,N-dimethylcyclohexylamine (DMCA), is
presented as a predictive analogue. The protocols outlined below are generalized for the
evaluation of amine-based absorbents and can be adapted for DCHA.

Introduction

Amine scrubbing is a mature technology for removing acidic gases from process streams in
natural gas processing, oil refining, and carbon capture. The selection of the amine is critical to
the efficiency and economics of the process. Tertiary amines, like dicyclohexylamine, are of
interest due to their potentially high loading capacity and lower energy requirements for
regeneration compared to primary and secondary amines. DCHA's chemical structure suggests
it would react with CO2 primarily through the bicarbonate formation mechanism, which is
characteristic of tertiary amines.

Physicochemical Properties of Dicyclohexylamine

A summary of the key physical and chemical properties of dicyclohexylamine is provided in
Table 1.
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Table 1: Physicochemical Properties of Dicyclohexylamine

Property Value

Chemical Formula HN(CeH11)2

Molecular Weight 181.32 g/mol

Appearance Colorless to yellow liquid

Odor Fishy, amine-like

Boiling Point 253.8 - 255.8 °C

Density 0.91 g/lcm? @ 21 °C

pH 11 @ 20 °C (agueous solution)

Flash Point 103.9°C

Vapor Pressure 0.056 mmHg @ 25 °C
Source:[1]

Performance Data (Analogue: N,N-
Dimethylcyclohexylamine)

The following data for N,N-dimethylcyclohexylamine (DMCA) is presented to provide an
estimate of the expected performance characteristics for a cyclohexylamine-based absorbent.
DMCA is a tertiary amine that exhibits phase-change behavior, which can be advantageous for
solvent regeneration.

CO2 Loading Capacity

The CO:2 loading is a measure of the moles of CO2 absorbed per mole of amine. Phase
equilibrium experiments have been conducted on aqueous mixtures of DMCA with other
amines, such as N-Cyclohexyl-1,3-propanediamine (CHAP).

Table 2: CO2z Loading of Aqueous DMCA-CHAP Blends at Various Temperatures and
Pressures
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CO2z Loading (mol COz/mol

Temperature (°C) CO: Partial Pressure (kPa) .
total amine)
40 10 ~0.65
40 40 ~0.85
40 80 ~0.95
60 10 ~0.45
60 40 ~0.70
60 80 ~0.80
90 10 ~0.25
90 40 ~0.50
90 80 ~0.65

Data derived from experimental investigations on DMCA-CHAP systems.[1][2]

Regeneration Conditions

A key advantage of some lipophilic amines like DMCA is the low temperature required for
regeneration, which can lead to significant energy savings.

Table 3: Regeneration Temperatures for DMCA-based Solvents

Regeneration Temperature

Amine Solvent °C) Observations
Phase change and desorption
DMCA 70
of absorbed CO:2 observed.
DMCA / Hexylamine (2:1) 76 Phase change observed.
DMCA / Hexylamine (1:2) 80 Phase change observed.
Source:[3]
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Experimental Protocols

The following protocols describe standard laboratory procedures for evaluating the
performance of a novel amine absorbent like dicyclohexylamine.

Protocol for Determining CO2 Absorption Capacity
(Vapor-Liquid Equilibrium)

This protocol outlines the use of a vapor-liquid equilibrium (VLE) apparatus to measure the
CO: loading capacity of a dicyclohexylamine solution at various temperatures and partial
pressures.

Objective: To determine the equilibrium solubility of CO2z in an aqueous dicyclohexylamine
solution.

Apparatus:

High-pressure equilibrium cell with a known volume, equipped with temperature and
pressure sensors.

o Magnetic stirrer.

o Thermostatic bath (e.g., oil or water bath).

e Gas supply (pure COz and N2).

e Vacuum pump.

e Analytical balance.

Gas chromatograph (optional, for vapor phase analysis).
Procedure:

o Solution Preparation: Prepare an aqueous solution of dicyclohexylamine of the desired
weight percentage (e.g., 30 wt%) gravimetrically.

e Apparatus Preparation:
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o Clean and dry the equilibrium cell thoroughly.

o Add a known mass of the prepared dicyclohexylamine solution to the cell.

o Seal the cell and connect it to the gas lines and vacuum pump.
e Degassing:

o Cool the solution (e.g., using an ice bath) to minimize solvent evaporation.

o Evacuate the cell using the vacuum pump to remove any dissolved gases.

o Bring the cell to the desired experimental temperature using the thermostatic bath.
e COz2 Introduction:

o Introduce a known amount of CO2z gas into the cell from a gas reservoir of known volume
and pressure.

o Record the initial pressure in the cell.
o Equilibration:
o Start the magnetic stirrer to facilitate gas-liquid contact.

o Monitor the pressure inside the cell. The pressure will decrease as CO:z is absorbed by the
amine solution.

o Allow the system to reach equilibrium, which is indicated by a stable pressure reading over
an extended period (e.g., several hours).

» Data Recording:
o Record the final equilibrium pressure and temperature.
o Calculation of CO2 Loading:

o Using the ideal gas law and accounting for the vapor pressure of the solvent, calculate the
moles of CO:z in the gas phase at equilibrium.
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o The difference between the initial moles of CO:z introduced and the moles in the gas phase
at equilibrium gives the moles of CO2 absorbed by the solution.

o Calculate the CO: loading as moles of COz absorbed per mole of amine in the solution.

o Repeat: Repeat the procedure at different temperatures and initial CO2 pressures to
generate a comprehensive VLE dataset.

Protocol for Measuring CO2 Absorption Rate (Stirred
Cell Reactor)

This protocol describes the methodology for determining the kinetics of COz absorption into a
dicyclohexylamine solution using a stirred cell reactor with a defined gas-liquid interfacial

area.

Objective: To measure the rate of CO2z absorption and determine the overall mass transfer
coefficient.

Apparatus:

» Jacketed glass stirred cell reactor with a flat gas-liquid interface.
e Variable speed stirrer for the liquid phase.

o Pressure transducer connected to a data acquisition system.

e Thermostatic circulator.

e Gas supply (pure COz2).

e Vacuum pump.

Procedure:

e Preparation:

o Prepare the dicyclohexylamine solution of the desired concentration.
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o Add a known volume of the solution to the stirred cell reactor. The volume should be such
that the gas-liquid interfacial area is known.

System Setup:

o Assemble the reactor and connect it to the gas lines, pressure transducer, and vacuum
pump.

o Circulate fluid from the thermostatic bath through the reactor jacket to maintain a constant
temperature.

Degassing:
o Evacuate the gas phase of the reactor to remove air.
Experiment Initiation:

o Start the liquid phase stirrer at a constant speed to ensure a well-mixed liquid phase
without disturbing the gas-liquid interface.

o Introduce CO: into the reactor to a specific initial pressure.
o Start the data acquisition system to record the pressure as a function of time.
Data Collection:

o The pressure in the reactor will decrease as COz is absorbed. Continue recording until the
pressure drop becomes negligible.

Calculation of Absorption Rate:

o The rate of COz absorption (N_A) can be calculated from the rate of pressure drop (dP/dt)
using the following equation: N_A=(V_g/(R* T * A)) * (dP/dt) where:

» V_gis the volume of the gas phase.
» R is the ideal gas constant.

» T is the absolute temperature.

© 2025 BenchChem. All rights reserved. 7/13 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

= Ais the interfacial area.

o Data Analysis:

o The overall mass transfer coefficient can be determined from the absorption rate and the
driving force (the difference between the interfacial and bulk CO2 concentrations).

Visualization of Processes
Industrial Acid Gas Absorption-Desorption Cycle

The following diagram illustrates the typical workflow of an industrial amine scrubbing process
for acid gas removal.

© 2025 BenchChem. All rights reserved. 8/13 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Sour Gas In

Absorptign Section

Absorber

(Low Temp, High Pressure)

Sweet Gas Out Rich Amine

Regeneration Section

Y

Lean/Rich Heat Exchanger

Cooled Lean Amine

Stripper (Regenerator) A
(High Temp, Low Pressure)

Lean Amine

Overhead Reflux

Reboiler Condenser

S

W Acid Gas Out

Click to download full resolution via product page

Caption: Industrial workflow for acid gas removal using an amine solvent.
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Laboratory Experimental Workflow for VLE
Measurement

The following diagram outlines the logical steps for conducting a vapor-liquid equilibrium

experiment in a laboratory setting.
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Caption: Experimental workflow for VLE measurement of CO2 in an amine solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. repository-empedu-rd.ekt.gr [repository-empedu-rd.ekt.gr]

2. researchinventy.com [researchinventy.com]

3. aidic.it [aidic.it]

 To cite this document: BenchChem. [Application Notes and Protocols: Dicyclohexylamine as
an Acid Gas Absorber]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670486#dicyclohexylamine-as-an-acid-gas-
absorber-in-industrial-processes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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